Cas no 3390-61-2 (1,1,3,5,5-Pentaphenyl-1,3,5-trimethyltrisiloxane)

• Product Name: 1,1,3,5,5-Pentaphenyl-1,3,5-trimethyltrisiloxane
• CAS No: 3390-61-2
• Molecular Formula: C₃₃H₃₄O₂SI₃
• Molecular Weight: 546.88
• CID: 44098

1,1,3,5,5-Pentaphenyl-1,3,5-trimethyltrisiloxane Properties

Names and Identifiers

• 1,1,3,5,5-Pentaphenyl-1,3,5-trimethyltrisiloxane
• 1,3,5-Trimethyl-1,1,3,5,5-pentaphenyltrisiloxane
• methyl-bis[[methyl(diphenyl)silyl]oxy]-phenylsilane
• Phenylmethylsiloxane?Oligomer
• 1,3,5-Trimethyl-1,1,3,5,5-tetraphenyl-trisiloxan
• 1.3.5-Trimethyl-1.1.3.5.5-pentaphenyl-trisiloxan
• Dow Corning 555
• Dow Corning 705
• EINECS 222-222-9
• Si1.Si2.Si3-Trimethyl-Si1.Si1.Si2.Si3.Si3-pentaphenyl-trisiloxan
• trimethyl pentaphenyl trisiloxane
• Trisiloxane,1,3,5-trimethyl-1,1,3,5,5-pentaphenyl
• UNII-HE7ABK56N5
• PHENYLMETHYLSILOXANE OLIGOMER

• InChIKey： PHLASVAENYNAOW-UHFFFAOYSA-N
• Inchi： 1S/C33H34O2Si3/c1-36(29-19-9-4-10-20-29,30-21-11-5-12-22-30)34-38(3,33-27-17-8-18-28-33)35-37(2,31-23-13-6-14-24-31)32-25-15-7-16-26-32/h4-28H,1-3H3
• SMILES： C[Si](C1=CC=CC=C1)(C2=CC=CC=C2)O[Si](C)(C3=CC=CC=C3)O[Si](C)(C4=CC=CC=C4)C5=CC=CC=C5

Computed Properties

• Exact Mass: 546.18700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 9
• Heavy Atom Count: 38
• Complexity: 615
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 4.77820
• PSA: 18.46000
• Refractive Index: n20/D 1.58
• Water Partition Coefficient: Insoluble
• Boiling Point: 225 ºC (0.5 mmHg)
• Melting Point: -25 ºC
• Flash Point: 101 ºC
• Color/Form: Transparent viscous liquid
• Solubility: Not determined
• Density: 1.09

1,1,3,5,5-Pentaphenyl-1,3,5-trimethyltrisiloxane Security Information

• WGK Germany：3
• Safety Term：6.1
• Safety Instruction： S26; S36; S39
• Packing Group：III
• Packing Group：III
• Risk Phrases：R36
• Hazard Level：6.1
• Dangerous goods sign： Xi
• Hazardous Material transportation number：UN 2810
• Risk Phrases： R36
• TSCA：Yes

1,1,3,5,5-Pentaphenyl-1,3,5-trimethyltrisiloxane Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Other Chemical Reagents Organic Metal Reagents